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Compound of Interest

Compound Name: D5261

Cat. No.: B11183713

Technical Support Center: ASTM D5261
Compliance

This technical support center provides guidance for researchers, scientists, and drug
development professionals on ensuring compliance with ASTM D5261: Standard Test Method
for Measuring Mass per Unit Area of Geotextiles.

Frequently Asked Questions (FAQSs)

Q1: What is the primary purpose of ASTM D52617

Al: ASTM D5261 is a standard test method used to determine the mass per unit area of all
types of geotextiles.[1][2][3][4][5][6] This measurement serves as a critical quality control
parameter to ensure that the geotextile material meets the required specifications for its
intended application.[1][2][4][5][7][6]

Q2: What are the key steps involved in the ASTM D5261 test method?

A2: The core of the method involves cutting specimens of known dimensions from various
locations across the width of a geotextile roll, weighing these specimens, and then calculating
the mass per unit area.[8] The results from multiple specimens are then averaged to determine
the mean mass per unit area of the sample.[9]

Q3: What is the standard atmosphere for conditioning and testing the specimens?
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A3: The standard atmosphere for testing geotextiles requires air to be maintained at a relative
humidity of 65 + 5% and a temperature of 21 + 2°C (70 £ 4°F).[8][10]

Q4: How long should specimens be conditioned before testing?

A4: Specimens must be brought to moisture equilibrium in the standard testing atmosphere.
Equilibrium is achieved when the change in mass of the specimen in successive weighings at
intervals of at least 2 hours does not exceed 0.1% of the specimen’s mass. In routine testing, a
conditioning period of at least 24 hours is generally considered acceptable.[10][11]

Q5: What is a "lot sample” versus a "laboratory sample"?

A5: A "lot sample” refers to the initial selection of material taken from a larger quantity (the lot)
for testing. The "laboratory sample” is a portion taken from the lot sample, from which the final
test specimens will be cut.

Troubleshooting Guide

Problem: Significant variation in mass per unit area results across different specimens from the
same sample.

Possible Cause Recommended Solution

Ensure that specimens are taken from various

] o locations across the full width of the laboratory
Non-homogenous material: The geotextile itself _
o o . sample to get a representative average. If
may have variations in thickness or density. o . _
variability is inherent to the material, this should

be noted in the report.

Inaccurate cutting of specimens: If the Use a calibrated cutting die to ensure all
dimensions of the specimens are not precise, specimens have the exact same dimensions.
the calculated mass per unit area will be Regularly inspect the cutting die for any damage
incorrect. or wear that could affect the specimen size.
Specimen contamination: The specimens may Handle specimens with care, preferably with
have picked up moisture, dust, or other gloves, to avoid transferring oils or dirt. Ensure
contaminants before weighing. the testing environment is clean.
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Problem: Discrepancy in test results between our laboratory and a supplier's laboratory.

Possible Cause

Recommended Solution

Inter-laboratory precision issues: The ASTM
D5261 standard acknowledges that there can
be variability in results between different
laboratories.[4][5][6][10]

The standard recommends that in case of a
dispute, both parties should conduct
comparative tests on a homogenous set of
specimens to identify any statistical bias
between the laboratories.[4][5][7][6][10][11]
Competent statistical assistance is advised for
this analysis.[4][5][7][6][10][11]

Differences in equipment calibration: The
balances used in each laboratory may not be

calibrated to the same standard.

Ensure that all balances are calibrated and can

weigh to an accuracy of 0.01 g.[11]

Variations in conditioning procedures: One
laboratory may not be strictly adhering to the

specified conditioning atmosphere or duration.

Both laboratories should confirm their
conditioning procedures and ensure they meet

the requirements of the standard.

Data Presentation

Table 1: Typical Mass per Unit Area for Common Geotextiles
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Geotextile Type

Typical Mass per Unit Area
(9/m?)

Common Applications

Drainage, landscaping,

Lightweight Non-Woven 80 - 150 i
separation
_ _ Road construction, filtration,
Medium-weight Non-Woven 150 - 300 )
erosion control
) Reinforcement, embankments,
Heavyweight Non-Woven 300 - 1000+ o
retaining walls
Woven 100 - 800 Reinforcement, erosion control
Filtration, drainage,
Needle-Punched 150 - 1000 o
stabilization
) Various civil engineering
Knitted 200 - 600

projects

Source: Data compiled from multiple sources.[3][12]

Table 2: Example Test Data and Calculations

Mass per Unit Area

Specimen ID Mass (g) Area (m?)

(9/m?)
A-1 10.52 0.01 1052
A-2 10.48 0.01 1048
A-3 10.55 0.01 1055
A-4 10.50 0.01 1050
A-5 10.53 0.01 1053
Average 10.516 1051.6
Standard Deviation 0.027 2.7
Coefficient of Variation  0.26% 0.26%
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Experimental Protocols

Detailed Methodology for ASTM D5261

e Scope and Significance: This test method determines the mass per unit area of geotextiles
and is used for quality control and conformance testing.[1][2][4][5][7][6]

e Apparatus:

o A balance capable of weighing to an accuracy of 0.01 g.[11]

o A cutting die of known dimensions, capable of accurately cutting the specimens.
e Sampling:

o Lot Sample: Obtain a lot sample as per ASTM D4354.

o Laboratory Sample: From the lot sample, take a full-width swatch of sufficient length to cut
the required number of specimens.

e Specimen Preparation:
o Cut a minimum of five test specimens from the laboratory sample.
o Specimens should be taken from locations that are representative of the entire roll width.
o Each specimen should have an area of at least 100 cm2 (15.5 in?).

» Conditioning:

o Condition the specimens in the standard atmosphere for testing geotextiles (65 + 5% RH
and 21 + 2°C) until moisture equilibrium is reached.[8][10]

e Procedure:
o After conditioning, weigh each specimen to the nearest 0.01 g.

e Calculation:
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o Calculate the mass per unit area for each specimen using the formula:
» Mass per Unit Area (g/m?) = (Mass of specimen (g) / Area of specimen (m?))

o Calculate the average and standard deviation of the mass per unit area for all specimens.
e Reporting:

o Report the average mass per unit area, the number of specimens tested, and the standard
deviation.

Mandatory Visualizations
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Caption: Experimental workflow for ASTM D5261.
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Caption: Troubleshooting logic for ASTM D5261.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Ensuring compliance with ASTM D5261 in a research
setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11183713#ensuring-compliance-with-astm-d5261-in-
a-research-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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